Cas no 735256-11-8 ((3R)-3-amino-4-(2-fluorophenyl)butanoic acid)

• Product Name: (3R)-3-amino-4-(2-fluorophenyl)butanoic acid
• CAS No: 735256-11-8
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD08461697
• CID: 68710
• PubChem ID: 5706684
• Update Time: 2025-11-01

(3R)-3-amino-4-(2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-4-(2-fluorophenyl)butanoic acid
• (3R)-3-amino-4-(2-fluorophenyl)butanoic acid
• (R)-3-Amino-4-(2-fluoro-phenyl)-butyric acid
• Benzenebutanoic acid, β-amino-2-fluoro-, (βR)-
• benzenebutanoic acid, beta-amino-2-fluoro-, (betaR)-
• CS-0455282
• MFCD08461697
• (R)-3-AMINO-4-(2-FLUOROPHENYL)BUTYRIC ACID
• EN300-8582820
• AKOS006289483
• 735256-11-8
• SCHEMBL978945
• DTXSID10420715
• CTZJKXPNBFSWAK-MRVPVSSYSA-N
• (R)-b-Amino-2-fluorobenzenebutanoic acid
• (R)-3-AMINO-4-(2-FLUOROPHENYL)BUTANOICACID

• MDL： MFCD08461697
• Inchi： 1S/C10H12FNO2/c11-9-4-2-1-3-7(9)5-8(12)6-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/t8-/m1/s1
• InChI Key： CTZJKXPNBFSWAK-MRVPVSSYSA-N
• SMILES： FC1C=CC=CC=1C[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 197.08500
• Monoisotopic Mass: 197.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.4

Experimental Properties

• Density: 1.246
• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 153.5°C
• Refractive Index: 1.546
• PSA: 63.32000
• LogP: 1.87050

Additional information on (3R)-3-amino-4-(2-fluorophenyl)butanoic acid

Latest Research Advances on (3R)-3-amino-4-(2-fluorophenyl)butanoic acid (CAS: 735256-11-8) in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the growing significance of (3R)-3-amino-4-(2-fluorophenyl)butanoic acid (CAS: 735256-11-8) as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This compound, characterized by its chiral center and fluorophenyl moiety, has attracted attention due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this molecule, including its amino acid backbone and fluorine substitution, contribute to its enhanced binding affinity and metabolic stability, making it a valuable scaffold for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (3R)-3-amino-4-(2-fluorophenyl)butanoic acid as a building block for γ-aminobutyric acid (GABA) analogs. The research demonstrated that derivatives of this compound exhibited potent activity as GABA_A receptor modulators, with improved selectivity profiles compared to existing therapeutics. The incorporation of the fluorine atom at the ortho position of the phenyl ring was found to significantly enhance the compound's lipophilicity and blood-brain barrier permeability, addressing a key challenge in central nervous system (CNS) drug development.

In the field of enzyme inhibition, a recent patent application (WO2023056789) disclosed novel inhibitors of glutamate racemase incorporating (3R)-3-amino-4-(2-fluorophenyl)butanoic acid as a core structural element. These inhibitors showed promising antibacterial activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. The research team attributed the enhanced potency to the optimal spatial arrangement of functional groups enabled by the compound's stereochemistry and fluorine substitution pattern.

Pharmacokinetic studies of (3R)-3-amino-4-(2-fluorophenyl)butanoic acid derivatives have revealed favorable absorption and distribution properties. A 2024 preclinical investigation reported in European Journal of Pharmaceutical Sciences demonstrated that prodrugs based on this scaffold exhibited improved oral bioavailability (up to 78% in rodent models) while maintaining target engagement. The fluorine atom was shown to play a crucial role in modulating the compound's metabolism, reducing oxidative degradation by cytochrome P450 enzymes.

The synthetic accessibility of (3R)-3-amino-4-(2-fluorophenyl)butanoic acid has also been a focus of recent research. A novel asymmetric synthesis route published in Organic Process Research & Development achieved the compound in 92% enantiomeric excess using a biocatalytic approach with engineered transaminases. This green chemistry method significantly improved the process efficiency (yield >85%) while reducing the environmental impact compared to traditional resolution techniques.

Emerging applications in radiopharmaceuticals have further expanded the utility of this compound. Researchers at several academic medical centers are investigating fluorine-18 labeled derivatives of (3R)-3-amino-4-(2-fluorophenyl)butanoic acid as potential PET tracers for neurodegenerative diseases. Preliminary results indicate specific uptake in brain regions affected by Alzheimer's disease, suggesting diagnostic potential for this class of compounds.

In conclusion, (3R)-3-amino-4-(2-fluorophenyl)butanoic acid (CAS: 735256-11-8) continues to demonstrate versatile applications across multiple therapeutic areas. Its unique combination of structural features and favorable physicochemical properties make it a promising scaffold for future drug development efforts. Ongoing research is expected to further elucidate its potential in addressing unmet medical needs, particularly in CNS disorders and infectious diseases.